Cas no 1263376-62-0 (4-Bromo-2-fluoro-5-methylphenylthiourea)

• Product Name: 4-Bromo-2-fluoro-5-methylphenylthiourea
• CAS No: 1263376-62-0
• MF: C₈H₈BrFN₂S
• MW: 263.129922866821
• MDL: MFCD18379885
• CID: 4584138
• Update Time: 2025-06-12

4-Bromo-2-fluoro-5-methylphenylthiourea Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluoro-5-methylphenyl)thiourea
• 4-Bromo-2-fluoro-5-methylphenylthiourea

• MDL： MFCD18379885
• Inchi： 1S/C8H8BrFN2S/c1-4-2-7(12-8(11)13)6(10)3-5(4)9/h2-3H,1H3,(H3,11,12,13)
• InChI Key： HGWJJZJPIVCHOA-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=C(Br)C=C1F)C(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 4-Bromo-2-fluoro-5-methylphenylthiourea

Introduction to 4-Bromo-2-fluoro-5-methylphenylthiourea (CAS No. 1263376-62-0)

4-Bromo-2-fluoro-5-methylphenylthiourea, with the CAS number 1263376-62-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine, fluorine, and methyl group attached to a phenyl ring, along with a thiourea functional group. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 4-Bromo-2-fluoro-5-methylphenylthiourea is C₉H₉BrFN₂S, and its molecular weight is approximately 257.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 4-bromo-2-fluoro-5-methylbenzene with thiourea in the presence of an appropriate catalyst. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

In recent years, 4-Bromo-2-fluoro-5-methylphenylthiourea has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules with therapeutic properties. For instance, thiourea derivatives have been shown to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the bromine and fluorine substituents can significantly influence the pharmacological profile of these derivatives, making them attractive candidates for drug discovery.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 4-Bromo-2-fluoro-5-methylphenylthiourea as a lead compound for the development of novel antiviral agents. The researchers demonstrated that this compound could effectively inhibit the replication of several RNA viruses, including influenza and Zika viruses. The mechanism of action was attributed to the compound's ability to interfere with viral protein synthesis and assembly processes. These findings suggest that 4-Bromo-2-fluoro-5-methylphenylthiourea could serve as a valuable starting point for the design of more potent and selective antiviral drugs.

Beyond its antiviral properties, 4-Bromo-2-fluoro-5-methylphenylthiourea has also shown promise in cancer research. A study published in Cancer Letters reported that this compound exhibited significant cytotoxicity against various human cancer cell lines, including breast, lung, and colon cancer cells. The researchers found that the compound induced apoptosis (programmed cell death) by activating caspase-dependent pathways and disrupting mitochondrial function. These results indicate that 4-Bromo-2-fluoro-5-methylphenylthiourea could be further explored as a potential anticancer agent.

In addition to its therapeutic applications, 4-Bromo-2-fluoro-5-methylphenylthiourea has been investigated for its use in materials science and catalysis. The unique electronic properties conferred by the bromine and fluorine substituents make it an attractive ligand for metal complexes used in homogeneous catalysis. For example, a study published in Catalysis Science & Technology demonstrated that palladium complexes containing this ligand were highly effective catalysts for Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis to form carbon-carbon bonds.

The environmental impact of 4-Bromo-2-fluoro-5-methylphenylthiourea has also been a subject of interest. Researchers have conducted studies to evaluate its biodegradability and potential ecotoxicity. A study published in Environmental Science & Technology reported that while the compound showed moderate biodegradability under aerobic conditions, it had low ecotoxicity towards aquatic organisms such as Daphnia magna and Pseudokirchneriella subcapitata. These findings suggest that proper handling and disposal practices can minimize any potential environmental risks associated with this compound.

In conclusion, 4-Bromo-2-fluoro-5-methylphenylthiourea (CAS No. 1263376-62-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.